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This technical guide provides a comprehensive analysis of the viscoelastic properties of sodium
hyaluronate as utilized in the Healon family of ophthalmic viscosurgical devices (OVDSs).
Healon products are critical tools in ophthalmic surgery, primarily used to create and maintain
space in the anterior chamber of the eye, protect delicate intraocular tissues, and manipulate
tissues during procedures.[1][2][3] The unique rheological behavior of sodium hyaluronate is
central to the clinical performance of these devices.[4][5] This document will delve into the
guantitative viscoelastic parameters of various Healon formulations, the detailed experimental
protocols for their measurement, and the logical relationships governing their function.

Introduction to Sodium Hyaluronate and Healon

Sodium hyaluronate is a naturally occurring linear polysaccharide composed of repeating
disaccharide units of N-acetylglucosamine and sodium glucuronate.[6][7] It is a key component
of the extracellular matrix in connective tissues and is found in high concentrations in the
vitreous and aqueous humor of the eye.[7][8] The sodium hyaluronate used in Healon products
is a highly purified, non-inflammatory, high molecular weight fraction derived from bacterial
fermentation.[6][9]

The clinical efficacy of Healon as an OVD is directly attributable to its viscoelastic nature,
meaning it exhibits both viscous (fluid-like) and elastic (solid-like) properties.[1][4] These
properties are influenced by the molecular weight and concentration of the sodium hyaluronate,
as well as the shear rate applied during surgical maneuvers.[10][11][12]
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Viscoelastic Properties of Healon Formulations

The Healon family includes several formulations with distinct viscoelastic profiles tailored for
different surgical needs. These include the cohesive Healon and Healon GV, and the
viscoadaptive Healon5.[8][13][14] Healon EndoCoat is a dispersive OVD.[6] Cohesive OVDs,
characterized by high molecular weight and long-chain molecules, are adept at maintaining
space, while dispersive OVDs, with lower molecular weights and shorter chains, are better at
coating and protecting tissues.[12][15] Viscoadaptive OVDs exhibit both cohesive and
dispersive properties depending on the surgical conditions.[8]

The key viscoelastic parameters that define the performance of Healon products include zero-
shear viscosity, pseudoplasticity, relaxation time, and the elastic (storage) and viscous (loss)
moduli.

Data Presentation

The following tables summarize the quantitative viscoelastic properties of various Healon
formulations based on published studies.

Table 1: Rheological Properties of Healon, Healon GV, and Healon5[13][14]

Property Healon Healon GV Healon5

Sodium Hyaluronate

) 1.0%][8][14] 1.4%][8][14] 2.3%[8][14]
Concentration
Mean Viscosity at
Zero Shear Rate 243 +5 2451 + 12 5525 + 14
(Pa-s)
Mean Pseudoplasticity 173 +7 754 £ 10 501+6
Mean Relaxation Time

21+3 83+4 88+6

(sec)

Table 2: Molecular and Physical Properties of Various Healon Formulations
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Healon
Property Healon Healon GV Pro Healon5
EndoCoat
Sodium
3.0% (30 mg/ml)
Hyaluronate 1.0%[7][16] 1.8%[17] 2.3%[8] (61[9]
Concentration
Molecular Weight
(Da) ~3,200,000[16] ~3,200,000[17] ~4,000,000[8] ~800,000([6][9]
a
] ) 1.70 - 2.75 Log 2.60 - 3.50 Log High at low shear
Viscosity ~50,000 cP[6][9]
(Pas)[16] (Pas)[17] rates[13]
Osmolality
295[18] 312[18] 322[18] ~320[6][9]
(mOsm/kg)
Classification Cohesive[16] Cohesive[17] Viscoadaptive[8] Dispersive[6]

Experimental Protocols for Viscoelastic
Characterization

The characterization of the viscoelastic properties of OVDs like Healon is guided by
international standards such as ISO 15798.[1][2][3][19][20] The following sections detail the
methodologies for measuring the key parameters presented in the tables above.

Rheological Measurements using a Rotational
Rheometer

A rotational rheometer is a primary instrument for characterizing the viscoelastic properties of
OVDs.[21][22]

Experimental Workflow for Rheological Analysis
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Caption: Workflow for rheological analysis of OVDs.

Methodology:

¢ Instrumentation: An Advanced Rheometric Expansion System or a similar controlled-stress
or controlled-rate rheometer is used.[13] The instrument is equipped with a cone-plate or

parallel-plate measuring system.[21][22]

o Temperature Control: All measurements are performed at a physiologically relevant
temperature, typically 25°C, maintained by a Peltier plate or a similar temperature control
unit.[21][22]
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o Sample Loading: A sufficient amount of the Healon sample is carefully loaded onto the
rheometer plate, ensuring no air bubbles are trapped. A standard loading protocol is followed
to ensure consistency.[21][22]

o Oscillatory Shear Tests (for G', G", and n):*

o A small-amplitude sinusoidal shear strain is applied to the sample over a range of
frequencies (e.g., 0.1 to 100 Hz).[21][22]

o The resulting stress response is measured to determine the storage modulus (G'), which
represents the elastic component, and the loss modulus (G"), which represents the
viscous component.[4]

o The complex viscosity (n*) is also calculated from these measurements.[21]
» Steady Shear Tests (for Zero-Shear Viscosity and Pseudoplasticity):

o The viscosity is measured over a range of shear rates, typically from a very low rate (e.g.,
0.001 s™) to a high rate (e.g., 100 s71).[21][22]

o The zero-shear viscosity (no) is determined from the plateau in viscosity at the lowest
shear rates.[4]

o Pseudoplasticity (shear-thinning behavior) is observed as the decrease in viscosity with
increasing shear rate.[4][23] The viscosity-shear rate relationship is typically presented on
a log-log plot.[2]

Molecular Weight Determination

The molecular weight of sodium hyaluronate is a critical determinant of its viscoelastic
properties.[15]

Methodology:

 Instrumentation: High-performance gel permeation chromatography (HP-GPC) or size-
exclusion chromatography (SEC) coupled with a multi-angle laser light scattering (MALLS)
detector and a refractive index detector is a standard method.[24][25]
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e Column and Mobile Phase: Polymeric columns are used with a suitable mobile phase, such
as a 0.15 M aqueous NaCl solution.[25]

» Calibration: The columns are calibrated using well-characterized polymer standards, such as
Pullulan.[24]

o Sample Preparation: The Healon sample is dissolved in the mobile phase at a known
concentration.

e Analysis: The sample is injected into the SEC system. The different molecular weight
fractions are separated based on their size as they pass through the column. The detectors
then quantify the molecular weight and its distribution.

Logical Relationship of Molecular Properties to Viscoelastic Behavior
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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